2-Nitrobenzenediazonium tetrafluoroborate

• IUPAC Name: 2-nitrobenzenediazonium;tetrafluoroborate
• InChI: InChI=1S/C6H4N3O2.BF4/c7-8-5-3-1-2-4-6(5)9(10)11;2-1(3,4)5/h1-4H;/q+1;-1
• InChI Key: ODEGNSWGVXKLIR-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.C1=CC=C(C(=C1)[N+]#N)[N+](=O)[O-]
• Molecular Formula: C6H4BF4N3O2
• DSSTOX Substance ID: DTXSID00957803
• Molecular Weight: 236.92 g/mol
• CAS RN: 365-33-3, 73698-41-6

Description

2-Nitrobenzenediazonium tetrafluoroborate is a diazonium salt/diazo dye. It is commonly used for the histochemical detection of bilirubin and indolamines. It is also used as a standard reagent in organic synthesis.

Synthesis Analysis

The synthesis of 2-Nitrobenzenediazonium tetrafluoroborate involves diazotization of aniline in the presence of hydrochloric acid. The tetrafluoroborate can be obtained from crude benzenediazonium chloride by salt metathesis using tetrafluoroboric acid.

Molecular Structure Analysis

The molecular formula of 2-Nitrobenzenediazonium tetrafluoroborate is C6H4BF4N3O2. The N-N bond distance in benzenediazonium tetrafluoroborate is 1.083 (3) Å, which is almost identical to that for the dinitrogen molecule (N≡N).

Chemical Reactions Analysis

The diazo group (N2) in 2-Nitrobenzenediazonium tetrafluoroborate can be replaced by many other groups, usually anions, giving a variety of substituted phenyl derivatives. These transformations are associated with many named reactions including the Schiemann reaction, Sandmeyer reaction, and Gomberg-Bachmann reaction.

Physical And Chemical Properties Analysis

2-Nitrobenzenediazonium tetrafluoroborate appears as a crystalline powder. It is soluble in acetonitrile and dimethyl sulfoxide.

Scientific Research Applications

• Cationic Polymerization Initiator : It acts as an effective initiator for cationic polymerization of p-methoxystyrene, involving mechanisms with Meisenheimer intermediates and carbenium ions (Hall & Howey, 1984).

• Chemical Synthesis : This compound catalyzes the dediazoniation in aqueous acid to produce p-nitrophenol and p-nitrochlorobenzene, simplifying the method for preparing halobenz (Bravo-Díaz et al., 1999).

• Graphene Modification : When used for chemical modification of graphene, it reduces minimum conductivity, increases electron-hole mobility, and shifts the charge neutrality point, enhancing electrical properties in graphene field-effect transistors (Fan et al., 2010).

• Organic Synthesis : The crystal structure of its derivative, 2-dimethylaminobenzenediazonium tetrafluoroborate, shows near planarity despite steric crowding, indicating potential applications in organic synthesis (Wallis & Dunitz, 1984).

• Electrochemical Studies : Studies have shown that β-cyclodextrin hinders the reduction of its nitro group, favoring the reduction of the compound and forming a specific spatial configuration (González-Romero et al., 2004).

• Arylation Reactions : High yields of arylation are achieved with this compound in dimethylsulfoxide-benzene mixtures, suggesting a homolytic mechanism (Kaul & Zollinǵer, 1968).

• Solid-Liquid Two-Phase Reactions : It facilitates two-phase reactions with aromatic amines using wet silica gel, yielding azo-products and allowing for reuse (TamagakiSeizo et al., 1982).

• Micellar-Promoted Reactions : In micellar solutions, it undergoes homolytic dediazoniation, a process that's been studied for its unique characteristics (Bravo-Díaz et al., 2000).

• Electrochemical Applications : The compound has been used in the electrografting of graphene electrodes onto Ni foil, affecting the formation of multilayers through azo linkages (Mooste et al., 2015).

• Electron Acceptor for Molecular Hyperpolarizabilities : Diazonium compounds, including this one, have been found to have larger molecular hyperpolarizabilities than nitro compounds, making them potential electron acceptors (Kang et al., 1995).

Mechanism of Action

The mechanism of action of 2-Nitrobenzenediazonium tetrafluoroborate involves the replacement of the diazo group (N2) with other groups. This property makes it a versatile reagent in organic chemistry.

Safety and Hazards

2-Nitrobenzenediazonium tetrafluoroborate is harmful if swallowed, in contact with skin, or if inhaled. It causes severe skin burns and eye damage. It should be handled with personal protective equipment and kept away from heat and sources of ignition.

Future Directions

2-Nitrobenzenediazonium tetrafluoroborate has potential applications in various fields. For instance, it has been used as an effective electrocatalyst for the detection of β-nicotinamide adenine dinucleotide (NADH) when functionalized with multiwalled carbon nanotubes.